Cas no 512810-26-3 (4-Chloro-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 4-Chloro-5-methyl-3-nitro-1H-pyrazole
• CAS No: 512810-26-3
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• CID: 1029600
• PubChem ID: 135537963
• Update Time: 2025-06-08

4-Chloro-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-3-nitro-1H-pyrazole
• 4-chloro-3-methyl-5-nitro-1H-pyrazole
• AKOS015848965
• AKOS000304510
• Pyrazole, 4-chloro-5-methyl-3-nitro-
• DTXSID40344197
• I11025
• 4-chloro-5-methyl-3-nitropyrazole
• 4-Chloro-5-methyl-3-nitro-1H-pyrazole #
• STK301820
• BBL038360
• 4-CHLORO-3-METHYL-5-NITRO-2H-PYRAZOLE
• MFCD00195034
• AKOS015921869
• DB-358115
• SCHEMBL2542592
• A873474
• CS-0368381
• 400753-12-0
• CCG-321654
• EN300-117440
• 512810-26-3

• Inchi： 1S/C4H4ClN3O2/c1-2-3(5)4(7-6-2)8(9)10/h1H3,(H,6,7)
• InChI Key： RVRMXEGIHGSLHB-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])NN=C1C

Computed Properties

• Exact Mass: 160.99932
• Monoisotopic Mass: 160.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Chloro-5-methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 4-Chloro-5-methyl-3-nitro-1H-pyrazole (CAS No. 512810-26-3): Properties, Applications, and Industry Trends

4-Chloro-5-methyl-3-nitro-1H-pyrazole (CAS 512810-26-3) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a nitro-substituted pyrazole derivative, it serves as a versatile intermediate for synthesizing bioactive molecules. The compound's chloro and nitro functional groups enhance its reactivity, making it valuable for cross-coupling reactions and molecular scaffolding in drug discovery.

Recent studies highlight the growing demand for pyrazole-based compounds in developing kinase inhibitors and antimicrobial agents. Researchers are exploring 512810-26-3 as a precursor for crop protection chemicals, aligning with the global push for sustainable agriculture. Its thermal stability (decomposition point >200°C) and moderate solubility in polar solvents like DMF or DMSO make it suitable for diverse synthetic protocols.

The compound's molecular weight (175.56 g/mol) and lipophilicity (LogP ≈1.8) contribute to its pharmacokinetic relevance. Analytical characterization via HPLC and LC-MS typically shows >95% purity in commercial samples. Industry reports indicate rising interest in nitropyrazole derivatives for electronic materials, particularly in OLED precursor development, where their electron-withdrawing properties optimize charge transport layers.

Environmental considerations drive innovation in green synthesis routes for 4-Chloro-5-methyl-3-nitro-1H-pyrazole. Catalytic methods using biodegradable reagents are replacing traditional nitration processes. Regulatory-compliant storage recommendations include amber glass containers under inert atmosphere, reflecting the compound's sensitivity to photodegradation.

Patent analysis reveals expanding applications in veterinary medicine, particularly for parasitic infections. The meta-substitution pattern of this pyrazole variant shows superior metabolic stability compared to ortho-analogues in preclinical studies. Supply chain data shows major production hubs in Europe and Asia, with cGMP-grade batches available for clinical research.

Quality control protocols emphasize residual solvent analysis by GC-MS, especially for genotoxic impurity monitoring. The compound's crystallinity allows for X-ray diffraction studies, facilitating co-crystal engineering for improved formulation properties. Thermal analysis via DSC confirms polymorphic stability under standard conditions.

Emerging computational chemistry approaches utilize 512810-26-3 as a molecular building block in AI-driven drug design platforms. Its hydrogen bonding capacity (two acceptor sites) makes it valuable for supramolecular chemistry applications. Recent publications demonstrate utility in metal-organic frameworks (MOFs) for gas storage applications.

Market analysts project 6.8% CAGR for nitropyrazole derivatives through 2030, driven by precision farming needs and targeted cancer therapies. The compound's structure-activity relationship (SAR) profile continues to inspire novel structure-based drug discovery projects across academic and industrial laboratories worldwide.